Cas no 186788-41-0 (Decanoic acid, 10-azido-, methyl ester)

• Product Name: Decanoic acid, 10-azido-, methyl ester
• CAS No: 186788-41-0
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 1378872
• PubChem ID: 57896302
• Update Time: 2025-04-20

Decanoic acid, 10-azido-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, 10-azido-, methyl ester
• DTXSID301284535
• SCHEMBL13653597
• 186788-41-0

• Inchi： 1S/C11H21N3O2/c1-16-11(15)9-7-5-3-2-4-6-8-10-13-14-12/h2-10H2,1H3
• InChI Key： XDEJNLKBVFTPNI-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCN=[N+]=[N-])=O

Computed Properties

• Exact Mass: 227.16353
• Monoisotopic Mass: 227.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 75.06